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Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-Dinitrobibenzyl, also known by its IUPAC name 1-nitro-2-[2-(2-nitrophenyl)ethyl]benzene,
is a dinitro aromatic compound that serves as a crucial intermediate in various organic
syntheses.[1] Its primary significance lies in its role as a key precursor in the industrial
production of Carbamazepine, a first-line antiepileptic drug.[2][3][4] This guide provides a
comprehensive overview of its chemical properties, synthesis protocols, and analytical data,
tailored for professionals in chemical research and pharmaceutical development.

Chemical Identity and Properties

2,2'-Dinitrobibenzyl is a yellow crystalline solid.[1] It is characterized by the presence of two
nitro groups attached to the ortho positions of the two phenyl rings of a bibenzyl core structure.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference(s)
1-nitro-2-[2-(2-

IUPAC Name _ [51[6]
nitrophenyl)ethyllbenzene
1,2-Bis(2-nitrophenyl)ethane,

Synonyms o [2][5]
0,0'-Dinitrobibenzyl

CAS Number 16968-19-7 [5]

Molecular Formula C14H12N204 [5]

Molecular Weight 272.26 g/mol [5][6]

Melting Point 121-122°C [21[7]

Boiling Point 391.6°C (Predicted) [3]

Density 1.317 g/cm3 (Predicted) [2][3]

Appearance Pale brown to light brown solid  [3]
Sparingly soluble in water;

Solubility Soluble in DMSO, Methanol [1][3]

(heated), Ethanol, Acetone

Spectroscopic and Analytical Data

Detailed spectroscopic analysis is crucial for the identification and quality control of 2,2'-
Dinitrobibenzyl during synthesis and in subsequent applications.

Table 2: Spectroscopic Data
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Analysis Type Data Reference(s)

(500.1 MHz, CDCls, 300 K): &
=7.96 (dd, J=8.2,1.2 Hz,
2H), 7.54 (pseudo t, 2H), 7.42

1H NMR [7]
(dd, J=7.7, 1.3 Hz, 2H), 7.38
(pseudo t, 2H), 3.25 (s, 4H,

CH2)

(125.8 MHz, CDCls, 300 K): &
13C NMR =149.37, 136.01, 133.30, [7]
132.49, 127.56, 124.84, 34.44

(70 eV): miz (%) = 273 (1)
[M+H]*, 255 (8), 237 (9), 178

Mass Spec. (El) [7]
(21), 136 (100), 120 (70), 92

(85)

2962, 2854, 1608, 1576, 1509,
IR (ATR) ) [7]
1443, 1344 cm~*

Synthesis Protocols and Methodologies

The synthesis of 2,2'-Dinitrobibenzyl can be achieved through several routes. Below are two
prominent experimental protocols.

Method 1: Dimerization of 2-Nitrotoluene

This method provides a high-yield, two-step process starting from 2-nitrotoluene.[7]
Experimental Protocol:

e Anion Formation: Dissolve 2-nitrotoluene (15.0 mmol) in dry tetrahydrofuran (THF, 90 mL)
under a nitrogen atmosphere and cool the solution to 0°C.

e Add potassium t-butoxide and stir the reaction mixture for 2 minutes.

e Coupling Reaction: Add bromine (19.5 mmol) to the mixture and continue stirring for an
additional 5 minutes.
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Work-up: Quench the reaction by adding the mixture to 500 mL of an ice/water slurry.
Collect the resulting precipitate by filtration.
Extract the aqueous filtrate with dichloromethane (CH2Clz, 3 x 100 mL).

Combine the organic layers and wash sequentially with saturated sodium thiosulfate solution
and saturated sodium chloride solution.

Dry the organic phase over magnesium sulfate (MgSQOa), filter, and concentrate under
reduced pressure.

Purification: Purify the crude product by crystallization from a water/ethanol (1:2) mixture to
yield 2,2'-Dinitrobibenzyl as a white solid (95% vyield).[7]
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Synthesis of 2,2'-Dinitrobibenzyl from 2-Nitrotoluene
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A high-level workflow for the synthesis of 2,2'-Dinitrobibenzyl.
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Method 2: Industrial Route for Carbamazepine Synthesis

A multi-step synthesis is often employed in industrial settings, starting from o-
nitrobenzaldehyde and o-nitrotoluene. This route is particularly relevant for its direct application
in drug manufacturing.[8]

Experimental Protocol:

This patented method involves three main stages: an addition reaction, a substitution reaction
with a brominating agent, and a final debromination step.[8]

o Addition Reaction: React o-nitrotoluene and o-nitrobenzaldehyde in the presence of a base
(e.g., potassium hydroxide) and a suitable solvent (e.g., dimethyl sulfoxide) to form 1,2-bis(2-
nitrophenyl)ethanol.[8]

o Bromination: Treat the resulting diol with a brominating agent to yield 1,2-bis(2-
nitrophenyl)bromoethane.[8]

o Debromination/Reduction: Add the bromo-intermediate to a reactor with a solvent like
diethylene glycol dimethyl ether. Add a reducing agent, such as sodium borohydride, in
batches while maintaining the temperature below 30°C. The reaction is stirred for
approximately 2 hours.[8]

e Work-up and Purification: Pour the reaction mixture into water to precipitate the crude
product. The solid is collected by filtration and recrystallized from methanol to afford the
purified 2,2'-Dinitrobibenzyl with a yield of about 92.5%.[8]
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Industrial Synthesis Route for Carbamazepine Intermediate
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A multi-step industrial synthesis pathway for 2,2'-Dinitrobibenzyl.
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Applications in Drug Development

The primary and most critical application of 2,2'-Dinitrobibenzyl is as a key intermediate in the
synthesis of Carbamazepine.[2][8][9] Carbamazepine is an essential antiepileptic drug used to
manage seizures, treat trigeminal neuralgia, and address certain psychiatric disorders like
bipolar disorder.[2][4] The synthesis of Carbamazepine from 2,2'-Dinitrobibenzyl involves
subsequent reduction of the nitro groups and cyclization to form the dibenzo[b,flazepine core
structure.

Role in Carbamazepine Synthesis

Reduction & Cyclization
(Multi-step process)

Carbamazepine
(Active Pharmaceutical Ingredient)

e g /0 °pic Drug Formulaiion=g
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Click to download full resolution via product page

The synthetic relationship of 2,2'-Dinitrobibenzyl to Carbamazepine.

Safety and Handling

2,2'-Dinitrobibenzyl is classified as a hazardous chemical and requires careful handling.[1]

e Hazard Statements:

o

H315: Causes skin irritation.[5][10]

[¢]

H319: Causes serious eye irritation.[5][10]

[¢]

H335: May cause respiratory irritation.[5]

[e]

H400: Very toxic to aquatic life.[5]

e Precautionary Measures:

o Use in a well-ventilated area or under a fume hood.[11]

o Wear suitable personal protective equipment (PPE), including gloves, safety goggles, and
protective clothing.[1][12]
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[e]

Avoid breathing dust.[11]

o

Wash hands thoroughly after handling.[10]

[¢]

In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[1]

[¢]

Store in a cool, dry place, sealed in a tightly closed container.[3]

For comprehensive safety information, refer to the substance's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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